Cas no 2866335-46-6 (4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole)

• Product Name: 4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole
• CAS No: 2866335-46-6
• MF: C₄H₂Br₂ClNS
• MW: 291.391376972198
• CID: 6213192
• PubChem ID: 165992475
• Update Time: 2025-06-12

4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(bromomethyl)-2-chloro-1,3-thiazole
• EN300-37368746
• 2866335-46-6
• 4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole

• Inchi： 1S/C4H2Br2ClNS/c5-1-2-3(6)8-4(7)9-2/h1H2
• InChI Key： UZDMOUQYTOCLDY-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(S1)Cl)Br

Computed Properties

• Exact Mass: 290.79427g/mol
• Monoisotopic Mass: 288.79632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole

Introduction to 4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole (CAS No. 2866335-46-6)

4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole (CAS No. 2866335-46-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its wide-ranging applications in drug development. The presence of multiple halogen substituents, specifically bromo and chloro groups, enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole consists of a five-membered ring containing sulfur and nitrogen atoms, with bromine and chlorine atoms attached at specific positions. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in designing novel therapeutic agents. The bromomethyl group at the 5-position is particularly noteworthy, as it serves as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Thiazole derivatives have emerged as promising candidates due to their ability to interact with biological macromolecules in multiple ways. For instance, studies have shown that compounds containing the thiazole scaffold can modulate enzyme activity and interfere with protein-protein interactions relevant to cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole is its potential as a building block for drug discovery. The combination of bromo and chloro substituents allows for diverse chemical modifications, enabling chemists to tailor the molecule for specific biological targets. Researchers have leveraged this compound in synthesizing analogs with enhanced binding affinity or selectivity. For example, modifications at the 2-position chloro group have been explored to improve solubility and metabolic stability, critical factors for drug efficacy.

Recent advancements in medicinal chemistry have highlighted the role of halogenated thiazoles in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating 4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole into libraries of compounds screened against kinases, scientists have identified several hits with promising inhibitory activity. These findings underscore the importance of this compound in accelerating the discovery of novel therapeutics.

The synthetic utility of 4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole extends beyond pharmaceutical applications. It has been employed in materials science for developing organic electronic materials due to its ability to form stable radicals when subjected to certain conditions. This property makes it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In conclusion,4-Bromo-5-(bromomethyl)-2-chloro-1,3-thiazole (CAS No. 2866335-46-6) represents a versatile compound with significant potential in both pharmaceutical and materials science domains. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative treatments or advanced materials. As synthetic methodologies continue to evolve, the applications of this thiazole derivative are expected to expand further.